![molecular formula C5H11NO3 B3276484 2-Amino-3-methoxy-2-methylpropanoic acid CAS No. 64298-94-8](/img/structure/B3276484.png)
2-Amino-3-methoxy-2-methylpropanoic acid
Overview
Description
Scientific Research Applications
Synthetic Routes and Chemical Transformations
Improved Synthesis of β,γ-Enol Ether Amino Acids : A study by Alks and Sufrin (1990) developed a synthetic route to L-2-amino-4-methoxy-trans-but-3-enoic acid. This method involved forming a trans-enol ether derivative from the corresponding dimethylacetal (Alks & Sufrin, 1990).
Substrate Specificity of Amidase from Klebsiella oxytoca : Shaw and Naughton (2004) explored the substrate specificity of a heat-stable stereospecific amidase from Klebsiella oxytoca. This research discovered new synthetic routes to related compounds, including (R)-(+) 3,3,3-trifluoro-2-amino-2-methylpropanoic acid (Shaw & Naughton, 2004).
Biochemical Studies
Total Synthesis of Adda : Namikoshi et al. (1989) conducted the total synthesis of Adda, a unique C20 amino acid found in cyanobacterial hepatotoxins. Their method included synthesizing synthetic (2S,3R)-3-Amino-4-hydroxy-2-methylbutanoic acid (Namikoshi et al., 1989).
Amination Studies Over Silica Supported Nickel : Bassili and Baiker (1990) studied the amination of 1-methoxy-2-propanol by ammonia on a nickel-on-silica catalyst. This research found that 2-amino-1-methoxypropane could be produced with high selectivity (Bassili & Baiker, 1990).
Molecular Structure and Applications
Ab Initio SCF and Force-Field Calculations : Alemán and Casanovas (1994) performed ab initio SCF calculations on low-energy conformers of 2-acetylamino-2,N-dimethylpropanamide. This study contributed to the understanding of the conformational properties of α,α-disubstituted amino acids (Alemán & Casanovas, 1994).
Nitroxide-Mediated Photopolymerization : Guillaneuf et al. (2010) introduced a new alkoxyamine compound for nitroxide-mediated photopolymerization. Their study showed the compound's efficiency in polymerization processes (Guillaneuf et al., 2010).
Stereochemistry of Catabolism : Gani, Hitchcock, and Young (1985) synthesized (2S)-3-Amino-2-methylpropanoic acid to study the catabolism of the DNA base thymine and the anti-cancer drug 5-fluorouracil. Their work provided valuable insights into the catabolic pathways of these compounds (Gani, Hitchcock, & Young, 1985).
Enantiopure 2-Methyl Isoserines Synthesis : Avenoza et al. (2004) described the synthesis of enantiomerically pure 3-amino-2-hydroxy-2-methylpropionic acids. This research added valuable methods to the field of asymmetric synthesis (Avenoza et al., 2004).
Investigation of Enolic Acids : Sufrin, Lombardini, and Keith (1982) synthesized L-2-Amino-4-methoxy-cis-but-3-enoic acid and studied its inhibitory effects on ATP: L-methionine adenosyltransferase isozymes. This compound was found to be a potent inhibitor with potential biochemical applications (Sufrin, Lombardini, & Keith, 1982).
properties
IUPAC Name |
2-amino-3-methoxy-2-methylpropanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO3/c1-5(6,3-9-2)4(7)8/h3,6H2,1-2H3,(H,7,8) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POCBCUUEAYQHQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC)(C(=O)O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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